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Compound of Interest

Compound Name: Yo-Pro-3(2+)

Cat. No.: B1262677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and applications of Yo-Pro-3(2+), a far-red fluorescent nucleic acid stain.

Detailed experimental protocols and data are presented to facilitate its use in research and

drug development.

Core Properties and Chemical Structure
Yo-Pro-3 is a carbocyanine dye that exhibits a significant increase in fluorescence upon binding

to nucleic acids. It is structurally characterized by a benzoxazolium and a quinolinium moiety

linked by a polymethine bridge. This structure confers its specific spectral properties and cell

permeability characteristics.
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Chemical and Physical Properties

Chemical Formula C26H31I2N3O[1]

Molecular Weight 655.36 g/mol [2]

Excitation Maximum (with DNA) 612 nm[3][4]

Emission Maximum (with DNA) 631 nm[3][4]

Extinction Coefficient (ε) 100,100 cm⁻¹M⁻¹[5]

Quantum Yield (Φ) 0.16[5]

Solubility Soluble in DMSO[1]

Appearance Solid

Mechanism of Action and Cellular Staining
Yo-Pro-3 is a cell-impermeant dye, meaning it cannot cross the intact plasma membrane of

live, healthy cells. However, in apoptotic and necrotic cells, the compromised cell membrane

allows the dye to enter and intercalate with DNA, leading to a bright fluorescent signal. This

differential permeability is the basis for its use in cell viability and apoptosis assays.

The following diagram illustrates the mechanism of Yo-Pro-3 staining in different cell

populations.
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Mechanism of Yo-Pro-3 and Propidium Iodide Staining.

Experimental Protocols
Cell Viability and Apoptosis Assay using Flow
Cytometry
This protocol outlines a common method for distinguishing between live, apoptotic, and

necrotic cells using Yo-Pro-3 in combination with a vital dye like Propidium Iodide (PI).
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Materials:

Yo-Pro-3 Iodide (1 mM solution in DMSO)

Propidium Iodide (PI) (1 mg/mL solution in water)

Phosphate-buffered saline (PBS), cold

Cell suspension (e.g., Jurkat cells treated to induce apoptosis)

Flow cytometer with appropriate lasers and filters (e.g., 488 nm excitation for PI, 594 or 633

nm laser for Yo-Pro-3)

Procedure:

Cell Preparation:

Induce apoptosis in your cell line of interest using a suitable method. Include untreated

control cells.

Harvest the cells and wash them once with cold PBS.

Resuspend the cells in cold PBS at a concentration of approximately 1 x 10^6 cells/mL.[6]

Staining:

To 1 mL of the cell suspension, add Yo-Pro-3 to a final concentration of 0.1 µM.

Add Propidium Iodide to a final concentration of 1.5 µM.

Incubate the cells on ice, protected from light, for 20-30 minutes.[4]

Flow Cytometry Analysis:

Analyze the stained cells on a flow cytometer.

Excite Yo-Pro-3 with a laser line around 612 nm (e.g., 594 nm or 633 nm) and detect

emission around 631 nm.
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Excite PI with a 488 nm laser and detect emission around 617 nm.

Use unstained, Yo-Pro-3 only, and PI only stained cells to set up compensation.

Data Interpretation:

Live cells: Will show low to no fluorescence for both Yo-Pro-3 and PI.

Apoptotic cells: Will be positive for Yo-Pro-3 (far-red fluorescence) and negative for PI.

Necrotic/Late Apoptotic cells: Will be positive for both Yo-Pro-3 and PI.

The following diagram illustrates the general workflow for this assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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